4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide

• IUPAC Name: 4-thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C21H21NO2S2/c23-20(17-3-1-16(2-4-17)18-5-11-25-13-18)22-15-21(7-9-24-10-8-21)19-6-12-26-14-19/h1-6,11-14H,7-10,15H2,(H,22,23)
• InChI Key: YXMVTDDYDLBFPR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)C4=CSC=C4
• Molecular Formula: C21H21NO2S2
• Molecular Weight: 383.5 g/mol
• CAS No.: 2415502-59-7

Description

4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been shown to inhibit the activity of tubulin, which is a protein involved in cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific cellular processes that it inhibits. Inhibition of histone deacetylases can lead to changes in gene expression, while inhibition of tubulin can lead to disruption of cell division. These effects can have significant implications in various scientific research fields, such as medicine and pharmacology.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide in lab experiments include its specificity and effectiveness in targeting specific cellular processes. However, its limitations include the potential for off-target effects and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide include further studies on its potential applications in medicine, pharmacology, and biochemistry. Specifically, research could focus on its potential as an anti-cancer agent, drug delivery system, and tool for protein modification and labeling. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide involves the reaction between 4-thiophen-3-ylbenzoic acid and 4-thiophen-3-yloxan-4-ylmethyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

4-Thiophen-3-yl-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide has shown potential applications in various scientific research fields such as medicine, pharmacology, and biochemistry. In medicine, it has been studied for its potential use as an anti-cancer agent, as it has shown promising results in inhibiting the growth of cancer cells. In pharmacology, it has been studied for its potential use as a drug delivery system, as it can effectively target specific cells and tissues. In biochemistry, it has been studied for its potential use as a tool for protein modification and labeling.